Cas no 195870-41-8 ()

195870-41-8 structure
structure
Product name:
CAS No:195870-41-8
MF:C8H11N5O
MW:193.206
CID:2788886
PubChem ID:10845452

Chemical and Physical Properties

Names and Identifiers

Computed Properties

  • Exact Mass: 193.09635999Da
  • Monoisotopic Mass: 193.09635999Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 2
  • Complexity: 277
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 87.4Ų
  • XLogP3: 0

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